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Compound of Interest

Compound Name: PF-622

Cat. No.: B1662981 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for the safe disposal of PF-
622, a potent and selective inhibitor of fatty acid amide hydrolase (FAAH) used in research.

Chemical and Safety Data for PF-622
A comprehensive understanding of the chemical properties and safety profile of PF-622 is the

first step toward safe disposal.

Identifier Value Source

CAS Number 898235-65-9

[GlpBio SDS[1]](--INVALID-

LINK--), [Cayman Chemical[2]]

(--INVALID-LINK--)

Molecular Formula C₂₁H₂₂N₄O
[GlpBio SDS[1]](--INVALID-

LINK--)

Molecular Weight 346.4 g/mol
[GlpBio SDS[1]](--INVALID-

LINK--)

Hazard Classification
Not a hazardous substance or

mixture

[GlpBio SDS[1]](--INVALID-

LINK--)

Step-by-Step Disposal Protocol for PF-622
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While PF-622 is not classified as a hazardous substance, it is imperative to follow standard

laboratory procedures for chemical waste disposal to minimize any potential risks.[1]

1. Personal Protective Equipment (PPE): Before handling PF-622 for disposal, ensure you are

wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Handling Unused or Expired PF-622:

Solid Form: If the PF-622 is in its original solid, crystalline form, it should be collected in a

designated chemical waste container.[2] Do not mix it with other chemical waste unless you

have confirmed compatibility.

Solutions: If the PF-622 is in a solvent, the entire solution should be disposed of as chemical

waste. The specific waste stream will depend on the solvent used. For instance, solutions of

PF-622 in flammable organic solvents like ethanol or DMSO should be collected in a

designated flammable waste container.

3. Spill Clean-up and Disposal: In the event of a spill, follow these steps:

Containment: Prevent the spill from spreading.

Absorption: For liquid spills, use an inert absorbent material such as diatomite or universal

binders to soak up the solution.[1]

Collection: Carefully sweep or scoop the absorbed material and any remaining solid into a

designated chemical waste container.

Decontamination: Clean the spill area and any contaminated equipment by scrubbing with

alcohol.[1]

Disposal of Contaminated Materials: All materials used for spill clean-up (e.g., absorbent

pads, gloves, paper towels) should be placed in the same chemical waste container as the
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spilled substance.

4. Waste Container Labeling and Storage:

Clearly label the waste container with "PF-622 Waste" and list any solvents present.

Store the waste container in a designated, well-ventilated area, away from incompatible

materials, until it is collected by your institution's environmental health and safety (EHS)

department.

5. Final Disposal:

Arrange for the collection and disposal of the chemical waste through your institution's EHS

or equivalent department. They will ensure that the waste is disposed of in accordance with

local, state, and federal regulations. Never dispose of chemical waste down the drain or in

regular trash.

Experimental Workflow for PF-622 Disposal
The following diagram illustrates the logical steps for the proper disposal of PF-622.
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Caption: Logical workflow for the safe disposal of PF-622.
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By adhering to these procedures, laboratory personnel can ensure the safe and responsible

disposal of PF-622, contributing to a secure research environment. Always consult your

institution's specific chemical hygiene plan and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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